![molecular formula C4H5NaO2 B3266511 Sodium 3-oxobut-1-en-1-olate CAS No. 42731-41-9](/img/structure/B3266511.png)
Sodium 3-oxobut-1-en-1-olate
Overview
Description
Sodium 3-oxobut-1-en-1-olate, also known by its IUPAC name sodium (1E)-3-oxo-1-buten-1-olate, is a chemical compound with the molecular formula C4H5NaO2 . It has a molecular weight of 108.07 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H6O2.Na/c1-4(6)2-3-5;/h2-3,5H,1H3;/q;+1/p-1/b3-2+; . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 108.07 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the search results.Scientific Research Applications
Crystal Structure and Coordination
The compound has been studied for its crystal structure and coordination properties. For instance, sodium hydrogensquarate monohydrate, a compound closely related to Sodium 3-oxobut-1-en-1-olate, shows unique coordination patterns. The sodium atom in this compound is six-coordinated by oxygen atoms from four hydrogensquarate anions and two water molecules, contributing to its three-dimensional packing stabilized by a hydrogen bond system (Petrova et al., 2006).
Synthesis of Novel Compounds
This compound serves as a precursor in the synthesis of various novel compounds. It has been used in the synthesis of novel derivatives of fused heterocyclic ring systems, such as pyrazolo[1,5-a]pyrimidines and triazolo[1,5-a]pyrimidines (Mostafa & Nada, 2015).
Luminescence Properties
The structural features of salts containing this compound and alkali metals (like Na, K, and Rb) are related to their luminescence properties. These properties vary with the solvent's dielectric constant and the structural features of the compound (Tafeenko et al., 2009).
Biological Activities
This compound derivatives have been tested for antibacterial activity against gram-positive and gram-negative bacteria. This indicates its potential in the field of medicinal chemistry and drug development (Kunavina et al., 2019).
Corrosion Inhibition
A derivative of this compound, namely Sodium 2-Oxo-3-(3-oxo-1-phenylbutyl)-2H-chromen-4-olate, has been investigated for its corrosion inhibition properties. This has practical applications in protecting metals like steel in corrosive environments (Karthik & Sundaravadivelu, 2019).
properties
IUPAC Name |
sodium;(E)-3-oxobut-1-en-1-olate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2.Na/c1-4(6)2-3-5;/h2-3,5H,1H3;/q;+1/p-1/b3-2+; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMAOLNHCOHNAHQ-SQQVDAMQSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=C[O-].[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C=C/[O-].[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NaO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42731-41-9 | |
Record name | sodium 3-oxobut-1-en-1-olate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.